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Introduction

Dawsonite, a sodium aluminum hydroxy carbonate mineral (NaAICOs(OH)z), has garnered
significant attention in the field of geological carbon sequestration (GCS). Its formation in
subsurface reservoirs presents a promising mechanism for the long-term mineral trapping of
anthropogenic carbon dioxide (CO3z). This process, known as mineral carbonation, converts
gaseous CO:z into a stable solid form, thereby reducing the risk of leakage and enhancing the
security of GCS projects.

These application notes provide an overview of the role of dawsonite in GCS, detailing its
formation, stability, and the key factors influencing its precipitation. Furthermore, this document
offers standardized experimental protocols for the synthesis of dawsonite and the evaluation
of its dissolution kinetics, critical for parameterizing geochemical models and assessing the
long-term fate of sequestered COa.

Dawsonite in Geological Carbon Sequestration: A
Double-Edged Sword

Dawsonite is often predicted by geochemical models to be a significant secondary mineral
formed during CO:z injection into deep saline aquifers, particularly in sandstone reservoirs rich
in sodium-bearing minerals like plagioclase.[1] The formation of dawsonite is advantageous as
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it incorporates CO: into its crystal structure, effectively immobilizing it. However, a notable
discrepancy exists between these modeling predictions and observations from laboratory
experiments and natural analogue studies, where dawsonite formation is often limited or
absent.[2][3]

The stability of dawsonite is a critical factor in its efficacy as a long-term carbon sink. While it
is thermodynamically favored under the high CO: partial pressures typical of injection
scenarios, its persistence is questionable if these pressures are not maintained.[4] A drop in
CO: pressure can lead to the dissolution of dawsonite, potentially releasing the stored CO:z
back into the reservoir. Therefore, understanding the kinetics of both dawsonite precipitation
and dissolution is paramount for accurate long-term risk assessment of GCS sites.

Data Presentation

The following tables summarize key quantitative data related to the synthesis and dissolution of
dawsonite, compiled from various experimental studies.

Table 1: Optimal Conditions for Dawsonite Synthesis

Parameter Optimal Value Source
Temperature 140 °C [5]
pH 9.5 [5]

) ) Not a significant factor in
Reaction Time ] [6]
product quality

Table 2: Dawsonite Dissolution Rates

Dissolution Rate

Temperature (°C) pH Range Source
(molim?/s)

22 09-5 Rate is pH-dependent  [7][8]

77 09-5 Rate is pH-dependent  [7][8]
1.58 x 10~2 (pH-

80 3.5-8.6 _ [7]
independent)
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Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Dawsonite

This protocol describes a method for the hydrothermal synthesis of dawsonite for use in
laboratory experiments.[9]

Materials:

e Sodium bicarbonate (NaHCO3)

Sodium carbonate (Na2CO3)

Gibbsite [AI(OH)3]

Deionized water

Sealed pressure vessel (stirred)

Procedure:

o Combine NaHCOs, Na2COs, and gibbsite in the pressure vessel.

e Add a sufficient volume of deionized water.

o Seal the pressure vessel and heat to 175 °C while stirring.

e Maintain the temperature and stirring for the desired reaction time (e.g., 24 hours).
e Cool the vessel to room temperature.

« Filter the solid product, wash with deionized water, and dry in an oven at a low temperature
(e.g., 60 °C).

o Characterize the synthesized material using X-ray diffraction (XRD) and Scanning Electron
Microscopy (SEM) to confirm the presence of pure dawsonite.
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Protocol 2: Dawsonite Dissolution Rate Measurement
(Batch Reactor Method)

This protocol outlines a procedure for measuring the dissolution rate of synthesized dawsonite
under controlled conditions.[7][10]

Materials:

Synthesized dawsonite powder

» Buffer solutions of desired pH

» Batch reactor (e.g., stirred beaker or sealed vessel)
e pH meter and temperature probe

e Syringe filters (0.22 um)

e Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic
Absorption Spectroscopy (AAS) for analyzing Na and Al concentrations.

Procedure:
» Place a known mass of synthesized dawsonite into the batch reactor.

o Add a specific volume of the pH buffer solution, pre-heated to the desired experimental
temperature.

o Immediately begin stirring and monitoring the pH and temperature.

o Atregular time intervals, withdraw a small aliquot of the solution using a syringe and
immediately filter it to remove any solid particles.

 Dilute the filtered samples as necessary and analyze for dissolved sodium and aluminum
concentrations using ICP-OES or AAS.

o Calculate the dissolution rate based on the change in concentration of Na or Al over time,
normalized to the surface area of the dawsonite powder. The surface area can be
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determined using the Brunauer-Emmett-Teller (BET) method.

Mandatory Visualization

Dawsonite Formation Pathway in a Sandstone Reservoir
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Caption: Dawsonite formation pathway in a sandstone reservoir.

Factors Affecting Dawsonite Stability
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Caption: Factors influencing the stability of dawsonite.
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Experimental Workflow for Dawsonite Studies
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Caption: Experimental workflow for dawsonite research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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